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Compound of Interest

Compound Name: Ethyl orange

Cat. No.: B11956848

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive information on the Chemical Abstracts Service
(CAS) number and detailed safety data for ethyl orange. The following sections present critical
data, experimental protocols, and safety workflows to ensure its safe handling and effective
application in research and development.

Core Chemical Identity

Ethyl orange, also known as 4-(4-Diethylaminophenylazo)benzenesulfonic acid sodium salt, is
an organic azo dye commonly used as a pH indicator.[1][2][3] Its unique chemical structure
allows it to exhibit a distinct color change in response to varying pH levels.

Identifier Value

CAS Number 62758-12-7[1][2][4][5]
EC Number 263-716-4[1]

Molecular Formula C16H18N3NaOsS[2]
Molecular Weight 355.39 g/mol [1][2][3][5]

4-(4-Diethylaminophenylazo)benzenesulfonic
Synonyms acid sodium salt, 4-Diethylaminoazobenzene-4'-
sulfonic Acid Sodium Salt[1][4]
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Physicochemical Properties

Understanding the physical and chemical properties of ethyl orange is crucial for its proper

storage, handling, and use in experimental settings.

Property Value

Appearance Light yellow to brown powder or crystals[4]
- Soluble in water (0.1% solution is a clear

Solubility

orange)[3]

pH Indicator Range

pH 3.0 (red) to pH 4.8 (orange)[3][6]

Safety and Hazard Information

Ethyl orange requires careful handling due to its potential hazards. The following table

summarizes the key safety information in accordance with the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard L . . Hazard
Classification Pictogram Signal Word

Category Statement

Skin H315: Causes

. Category 2[7][8] : o

Corrosion/Irritatio ] GHSO07[8] Warning|8] skin irritation[8]

n [°]

Serious Eye H319: Causes
Category 2/ ) _

Damage/Eye GHSO07[8] Warning|[8] serious eye

. 2A[7](8]1[9] N

Irritation irritation[8][9]

Specific target Category 3 H335: May

organ toxicity (Respiratory GHSO07[8] Warning|8] cause respiratory

(single exposure)

system)[7][9]

irritation[9]

Toxicological Data

Currently, specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for ethyl orange are not readily available.[10] However, the
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available safety data sheets indicate the following potential health effects:

o Acute Effects: Hazardous in case of skin contact (irritant), eye contact (irritant), ingestion,
and inhalation.[10]

o Skin Contact: Causes skin irritation.[10]
o Eye Contact: Dust can cause eye irritation and may lead to chemical conjunctivitis.[10]

o Inhalation: Inhalation of dust can cause respiratory tract irritation and may result in
delayed pulmonary edema.[7][10]

o Ingestion: May cause gastrointestinal tract irritation, leading to nausea, vomiting, and
diarrhea.[10]

e Chronic Effects:
o Carcinogenicity: Not available.[10]
o Mutagenicity: Not available.[10]

o Teratogenicity: Not available.[10]

Experimental Protocol: Use of Ethyl Orange as a pH
Indicator

This protocol outlines the standard procedure for using ethyl orange to determine the pH of a
solution.

Objective: To demonstrate the colorimetric pH indication property of ethyl orange.
Materials:

» Ethyl orange indicator solution (0.1% w/v in water)

 Test solution with unknown pH

o Standard buffer solutions (pH 3.0 and pH 5.0)
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o Pipettes
o Test tubes or a microplate
Procedure:

o Prepare a 0.1% (w/v) stock solution of ethyl orange by dissolving 0.1 g of ethyl orange
powder in 100 mL of deionized water.

o Calibrate the visual endpoint by adding a few drops of the ethyl orange indicator solution to
the standard buffer solutions.

o In the pH 3.0 buffer, the solution should turn red.

o In the pH 5.0 buffer, the solution should appear orange.
e Add 1-2 drops of the ethyl orange indicator solution to the test solution.
o Gently agitate the solution to ensure uniform distribution of the indicator.
e Observe the color of the solution.

o Ared color indicates a pH at or below 3.0.

o An orange color indicates a pH at or above 4.8.

o A color between red and orange indicates a pH between 3.0 and 4.8.

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of ethyl orange in a
laboratory setting.
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Caption: Workflow for the safe handling of ethyl orange.

Spill and Disposal Procedures

In the event of a spill, sweep up the solid material, avoiding dust generation, and place itin a
suitable container for disposal.[7] Ensure adequate ventilation. Avoid allowing the substance to
enter drains, surface water, or groundwater.[8][9] Dispose of waste material in accordance with
local, state, and federal regulations.

This technical guide provides a foundational understanding of the key safety and handling
considerations for ethyl orange. Researchers, scientists, and drug development professionals
are encouraged to consult the full Safety Data Sheet (SDS) from their supplier before use and
to adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 1. Ethyl Orange indicator grade, Dye content 90 62758-12-7 [sigmaaldrich.com]

e 2. scbt.com [scbt.com]

e 3. gspchem.com [gspchem.com]

e 4. Ethyl Orange | 62758-12-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

e 5. CAS-62758-12-7, Ethyl Orange Sodium Salt Manufacturers, Suppliers & Exporters in India
| 087605 [cdhfinechemical.com]

e 6. medchemexpress.com [medchemexpress.com]

e 7. fishersci.com [fishersci.com]

e 8. chemos.de [chemos.de]

e 9. carlroth.com [carlroth.com]

e 10. oxfordlabfinechem.com [oxfordlabfinechem.com]

 To cite this document: BenchChem. [Ethyl Orange: A Comprehensive Technical Guide to its
CAS Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11956848#cas-number-and-safety-data-for-ethyl-
orange]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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